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Experimental Data Summary

The table below summarizes the key in vivo findings for Batabulin sodium against CCRF-CEM tumors

from the available literature [1] [2].

Parameter Details

Compound Batabulin sodium (also referred to as T67 or Batabulin) [1] [2]

Animal Model Male athymic nude mice (nu/nu), 6-8 weeks old, 20-25 g [1] [2]

Cell Line CCRF-CEM (drug-sensitive) [1] [2]

Dosage 40 mg/kg [1] [2]

Route Intraperitoneal injection [1] [2]

Schedule Once per week; on days 5, 12, and 19 [1] [2]

Reported Outcome Impaired growth of CCRF-CEM tumors [1] [2]
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Proposed Mechanism of Action

Batabulin is an antitumor agent that disrupts the cell's structural framework. Its primary mechanism involves

covalently and selectively binding to a subset of β-tubulin isotypes (β1, β2, β4) at a conserved Cys-239

residue. This binding disrupts normal microtubule polymerization, which is critical for maintaining cell

shape and enabling cell division [1] [2].

The subsequent cellular events, based on in vitro studies in MCF7 breast cancer cells, are outlined below [1]

[2]:

Batabulin Administration

Binds β-tubulin at Cys-239

Disrupts Microtubule Polymerization

Cytoskeleton Collapse Cell Cycle Arrest at G2/M Boundary

Altered Cell Shape Increase in Chromosomal Ploidy

Induction of Apoptosis
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Information Gaps and Limitations

The search results provide very limited data for constructing a full application note. Key information that is

missing includes:

Complete Experimental Protocol: Details such as tumor implantation methods, group sizes,

randomization procedures, and tumor measurement techniques are not available.
Comprehensive Results: The source only states that Batabulin "impairs the growth" without

providing quantitative data on tumor volume, weight, or statistical analyses.
Animal Welfare Details: Information on housing conditions, diet, and ethical approvals is absent.

Pharmacokinetic Data: There is no information on the compound's absorption, distribution, or
metabolism in vivo.

Toxicity Profile: Aside from the efficacy outcome, detailed records of animal body weight changes or
other signs of toxicity are not provided.

Suggested Research Applications

Despite the limited data, the available information suggests this model could be used in the following

contexts:

Validating Antimitotic Agents: As a positive control for compounds targeting tubulin and microtubule

dynamics.
Studying Drug Resistance: Comparing effects in drug-sensitive vs. drug-resistant leukemia cell

lines.
Combination Therapy Screening: Investigating synergistic effects of Batabulin with other

chemotherapeutic agents.

How to Proceed

Given the scarcity of details in the publicly available search results, I suggest the following steps to obtain a

complete protocol:

Consult Primary Literature: Search for the original pre-clinical research articles that first established

this animal model for Batabulin. The data in the chemical databases [1] [2] is likely derived from these
earlier studies.

Refine Your Search: Use specific terms from the available data (e.g., "T138067 CCRF-CEM nude
mice") in scientific databases like PubMed or Google Scholar to locate the full-text papers.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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